[2-(2-Fluoroethyl)-5-iodopyrazol-3-yl]methanamine

• IUPAC Name: [2-(2-fluoroethyl)-5-iodopyrazol-3-yl]methanamine
• InChI: InChI=1S/C6H9FIN3/c7-1-2-11-5(4-9)3-6(8)10-11/h3H,1-2,4,9H2
• InChI Key: IKAJLTBVYPOSSK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=C1I)CCF)CN
• Molecular Formula: C6H9FIN3
• Molecular Weight: 269.06 g/mol

Description

[2-(2-Fluoroethyl)-5-iodopyrazol-3-yl]methanamine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as FIMP or 5-Iodo-2-(2-fluoroethyl)pyrazin-3-yl)methanamine.

Scientific Research Applications

FIMP has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of FIMP is in the field of positron emission tomography (PET) imaging. FIMP has been labeled with fluorine-18, which is a positron emitter, to obtain a radiotracer for PET imaging. This radiotracer has been used to image the dopamine transporter in the brain, which is involved in various neurological disorders such as Parkinson's disease and drug addiction.
FIMP has also been studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. FIMP has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit angiogenesis, which is the process of formation of new blood vessels that supply nutrients to cancer cells.

Mechanism of Action

The mechanism of action of FIMP is not well understood. However, it has been suggested that FIMP may act as a dopamine transporter ligand, which is involved in the regulation of dopamine neurotransmission. FIMP may also inhibit the activity of various enzymes and proteins involved in cancer cell proliferation and angiogenesis.
Biochemical and Physiological Effects:
FIMP has been shown to have various biochemical and physiological effects. It has been found to increase dopamine levels in the brain, which may have implications in the treatment of neurological disorders such as Parkinson's disease and drug addiction. FIMP has also been shown to inhibit the growth of cancer cells and angiogenesis, which may have implications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

FIMP has several advantages for lab experiments. It has high purity and stability, which makes it suitable for various applications. FIMP is also easy to label with fluorine-18, which is a commonly used positron emitter for PET imaging. However, FIMP has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not well understood. FIMP is also expensive to synthesize, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on FIMP. One of the primary directions is to further explore its potential applications in PET imaging. FIMP may be labeled with other positron emitters, such as carbon-11, to obtain radiotracers for PET imaging of other neurological disorders and cancer. Another direction is to further investigate the mechanism of action of FIMP. This may involve the identification of its binding sites and the development of FIMP analogs with improved potency and selectivity. FIMP may also be used as a lead compound for the development of novel drugs for the treatment of neurological disorders and cancer.

Synthesis Methods

The synthesis of FIMP involves the reaction of 2-(2-fluoroethyl)pyrazine with iodine and sodium azide in the presence of copper(I) iodide. This reaction results in the formation of 5-iodo-2-(2-fluoroethyl)pyrazine, which is then reacted with formaldehyde and methylamine to obtain FIMP. This synthesis method has been optimized to obtain high yields of FIMP with high purity.